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Compound of Interest

Compound Name: Fmoc-Lys(Ac)-OH

Cat. No.: B557351 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(Ac)-OH
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Fmoc-Lys(Ac)-OH, ensuring laboratory safety and

operational integrity.

This document provides immediate and essential safety protocols, logistical procedures, and

disposal plans for Fmoc-Lys(Ac)-OH. By adhering to these guidelines, you can minimize risks

and maintain a safe laboratory environment.

Hazard Identification and Safety Precautions
Fmoc-Lys(Ac)-OH is a combustible solid that can cause skin and serious eye irritation, as well

as respiratory irritation.[1] It is crucial to handle this compound with care, utilizing appropriate

personal protective equipment and adhering to standard laboratory safety procedures.

Globally Harmonized System (GHS) Classification
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Hazard Class Hazard Statement Signal Word Pictogram
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P319 Get medical help if you feel unwell.

P332+P317 If skin irritation occurs: Get medical help.

P337+P317 If eye irritation persists: Get medical help.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
The minimum required PPE for handling Fmoc-Lys(Ac)-OH includes a lab coat, safety glasses

with side shields, and closed-toe shoes. However, due to its irritant nature, additional

precautions are necessary.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes,

addressing the serious eye

irritation hazard.

Hand Protection Nitrile gloves.

Prevents skin contact and

irritation. For extended

handling, consider double-

gloving.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated.

Minimizes the risk of

respiratory tract irritation from

inhaling the powder.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a calibrated weighing scale is available in a designated area.

Work in a chemical fume hood or a well-ventilated area to minimize inhalation of the powder.

Keep the container of Fmoc-Lys(Ac)-OH tightly closed when not in use.

2. Weighing and Dispensing:

Don the appropriate PPE as outlined in the table above.

Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of the solid powder to a tared weighing

vessel.
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If dissolving, add the solid to the solvent in a fume hood. Common solvents for Fmoc-amino

acids include DMF and DMSO.

3. Post-Handling:

Securely close the main container of Fmoc-Lys(Ac)-OH.

Clean any residual powder from the spatula and weighing area using a damp cloth, and

dispose of the cloth as contaminated waste.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
All waste containing Fmoc-Lys(Ac)-OH must be treated as hazardous chemical waste and

disposed of according to institutional and local environmental regulations.

Solid Waste Disposal:

Unused Product and Contaminated Materials: Collect unused Fmoc-Lys(Ac)-OH and any

materials that have come into contact with it (e.g., weighing paper, contaminated gloves,

pipette tips) in a designated and clearly labeled hazardous waste container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"Fmoc-Lys(Ac)-OH," and the associated hazards (Irritant).

Liquid Waste Disposal:

Solutions: Solutions containing Fmoc-Lys(Ac)-OH should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

Labeling: The label should include "Hazardous Waste" and list all chemical components of

the solution.

Storage of Waste:

Store all waste containers in a designated, well-ventilated, and secure satellite accumulation

area, away from incompatible materials.
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Experimental Workflow: Handling Fmoc-Lys(Ac)-OH

Workflow for Handling Fmoc-Lys(Ac)-OH
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Caption: This diagram outlines the procedural flow for safely handling Fmoc-Lys(Ac)-OH, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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